Cas no 333779-45-6 (4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile)
4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,3-BENZODIOXOL-5-YL)-2,7,7-TRIMETHYL-5-OXO-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE
- 3-Quinolinecarbonitrile, 4-(1,3-benzodioxol-5-yl)-1,4,5,6,7,8-hexahydro-2,7,7-trimethyl-5-oxo-
- 4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile
-
4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430813-1g |
4-(Benzo[d][1,3]dioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile |
333779-45-6 | 90% | 1g |
¥5870.00 | 2024-05-18 | |
| Key Organics Ltd | 10W-0281-1MG |
4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile |
333779-45-6 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 10W-0281-5MG |
4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile |
333779-45-6 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 10W-0281-10MG |
4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile |
333779-45-6 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 10W-0281-0.5G |
4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile |
333779-45-6 | >90% | 0.5g |
£385.00 | 2023-09-08 | |
| Key Organics Ltd | 10W-0281-1G |
4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile |
333779-45-6 | >90% | 1g |
£770.00 | 2023-09-08 | |
| Key Organics Ltd | 10W-0281-5G |
4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile |
333779-45-6 | >90% | 5g |
£3080.00 | 2023-09-08 | |
| Key Organics Ltd | 10W-0281-10G |
4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile |
333779-45-6 | >90% | 10g |
£5775.00 | 2023-09-08 | |
| Ambeed | A882465-1g |
4-(2H-1,3-Benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile |
333779-45-6 | 90% | 1g |
$580.0 | 2024-04-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00873907-1g |
4-(2H-1,3-Benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile |
333779-45-6 | 90% | 1g |
¥4193.0 | 2023-03-20 |
4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile
Introduction to 4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile (CAS No. 333779-45-6)
4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their role in drug discovery and development. The presence of multiple functional groups, including a benzodioxole moiety, a hexahydroquinoline ring system, and a cyano group, makes this molecule a promising candidate for further investigation in medicinal chemistry.
The benzodioxole moiety, also known as the oxygenated dibenzo-p-dioxin scaffold, is a well-documented pharmacophore that exhibits a range of biological activities. This structural unit has been extensively studied for its potential applications in the treatment of various diseases, including neurological disorders and infectious diseases. The hexahydroquinoline ring system contributes to the compound's overall stability and bioavailability, while the cyano group introduces additional reactivity that can be exploited in synthetic chemistry and drug design.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. The structure-activity relationships (SAR) of this compound have been systematically analyzed using these tools, providing valuable insights into its potential therapeutic applications. Studies suggest that the benzodioxole and hexahydroquinoline moieties may interact with specific biological targets, leading to desirable pharmacological effects.
In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several enzymes and receptors involved in disease pathways. For instance, preliminary data indicate that modifications to the cyano group can enhance binding affinity to certain protein targets. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors for complex diseases such as cancer and neurodegenerative disorders.
The synthesis of 4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and regioselective functionalization play crucial roles in constructing the desired molecular framework. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the final product.
The pharmacokinetic properties of this compound are also of great interest. The combination of lipophilic and hydrophilic regions in its structure suggests potential for good oral bioavailability. Additionally, metabolic stability studies indicate that the molecule can withstand enzymatic degradation under physiological conditions. These attributes are critical for developing a drug candidate that can reach therapeutic levels in vivo.
Current research is focused on exploring novel derivatives of this compound with enhanced pharmacological profiles. By modifying specific functional groups or introducing additional substituents, scientists aim to improve efficacy while minimizing side effects. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates for further testing.
The potential applications of 4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in chemical biology research for studying enzyme mechanisms and protein interactions. Furthermore,the compound's ability to cross cell membranes suggests its utility in delivering bioactive molecules to target tissues.
As our understanding of disease mechanisms continues to evolve,the demand for innovative therapeutic agents remains high。Compounds like this one represent a significant step forward in addressing unmet medical needs through targeted molecular intervention。The ongoing investigation into its biological activities and synthetic derivatives underscores its importance as a research tool。
333779-45-6 (4-(2H-1,3-benzodioxol-5-yl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)